Cas no 1270315-55-3 (Proline, 5-cyclobutyl-)
Proline, 5-cyclobutyl- Chemical and Physical Properties
Names and Identifiers
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- 5-cyclobutylpyrrolidine-2-carboxylic acid
- 5-cyclobutylpyrrolidine-2-carboxylicacid
- Proline, 5-cyclobutyl-
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- Inchi: 1S/C9H15NO2/c11-9(12)8-5-4-7(10-8)6-2-1-3-6/h6-8,10H,1-5H2,(H,11,12)
- InChI Key: KHATZYLNSOAWOW-UHFFFAOYSA-N
- SMILES: OC(C1CCC(C2CCC2)N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 189
- XLogP3: -1
- Topological Polar Surface Area: 49.3
Proline, 5-cyclobutyl- Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Ambeed | A1085678-1g |
5-Cyclobutylpyrrolidine-2-carboxylic acid |
1270315-55-3 | 95% | 1g |
$913.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1565887-1g |
5-Cyclobutylpyrrolidine-2-carboxylic acid |
1270315-55-3 | 98% | 1g |
¥9129.00 | 2024-08-09 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01031985-1g |
5-Cyclobutylpyrrolidine-2-carboxylic acid |
1270315-55-3 | 95% | 1g |
¥6265.0 | 2023-04-03 | |
| Enamine | EN300-269918-0.05g |
5-cyclobutylpyrrolidine-2-carboxylic acid |
1270315-55-3 | 0.05g |
$1068.0 | 2023-03-01 | ||
| Enamine | EN300-269918-0.1g |
5-cyclobutylpyrrolidine-2-carboxylic acid |
1270315-55-3 | 0.1g |
$1119.0 | 2023-03-01 | ||
| Enamine | EN300-269918-0.25g |
5-cyclobutylpyrrolidine-2-carboxylic acid |
1270315-55-3 | 0.25g |
$1170.0 | 2023-03-01 | ||
| Enamine | EN300-269918-0.5g |
5-cyclobutylpyrrolidine-2-carboxylic acid |
1270315-55-3 | 0.5g |
$1221.0 | 2023-03-01 | ||
| Enamine | EN300-269918-1.0g |
5-cyclobutylpyrrolidine-2-carboxylic acid |
1270315-55-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-269918-2.5g |
5-cyclobutylpyrrolidine-2-carboxylic acid |
1270315-55-3 | 2.5g |
$2492.0 | 2023-03-01 | ||
| Enamine | EN300-269918-5.0g |
5-cyclobutylpyrrolidine-2-carboxylic acid |
1270315-55-3 | 5.0g |
$3687.0 | 2023-03-01 |
Proline, 5-cyclobutyl- Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on Proline, 5-cyclobutyl-
Proline, 5-cyclobutyl- (CAS No. 1270315-55-3): A Comprehensive Overview in Modern Chemical Biology
Proline, 5-cyclobutyl-, identified by its unique Chemical Abstracts Service (CAS) number 1270315-55-3, represents a significant compound in the realm of chemical biology. This bicyclic amino acid derivative has garnered considerable attention due to its structural complexity and potential applications in pharmaceutical research and biotechnology. The presence of a cyclobutyl group at the fifth position introduces unique steric and electronic properties, making it a valuable scaffold for designing novel bioactive molecules.
The compound's significance is further underscored by its potential role in modulating biological pathways. Recent studies have highlighted the importance of cyclic amino acids in drug design, particularly in the development of protease inhibitors and enzyme substrates. The 5-cyclobutyl substitution pattern enhances the compound's solubility and binding affinity, which are critical factors in drug efficacy. This has led to extensive exploration of Proline, 5-cyclobutyl- as a lead compound in high-throughput screening campaigns aimed at identifying new therapeutic agents.
In the context of modern chemical biology, Proline, 5-cyclobutyl- has been investigated for its ability to interact with various biological targets. For instance, its structure mimics natural amino acid sequences, allowing it to serve as a competitive inhibitor or substrate for enzymes involved in metabolic pathways. Such interactions are pivotal in understanding disease mechanisms and developing targeted therapies. The cyclobutyl group's rigidity provides a stable framework that can be fine-tuned to optimize binding interactions with protein targets.
One of the most compelling aspects of Proline, 5-cyclobutyl- is its versatility in synthetic chemistry. The compound serves as a building block for constructing more complex molecules with tailored biological activities. Researchers have leveraged its structural features to develop peptidomimetics—molecules that mimic the behavior of natural peptides but with improved stability and bioavailability. These peptidomimetics are particularly valuable in drug development, as they can bypass certain limitations associated with peptide-based drugs, such as rapid degradation or poor cell penetration.
Advances in computational chemistry have further enhanced the utility of Proline, 5-cyclobutyl-. Molecular modeling studies have revealed insights into its binding modes with biological targets, enabling rational design of derivatives with enhanced potency and selectivity. These studies often employ machine learning algorithms to predict optimal modifications based on large datasets of known bioactive compounds. Such computational approaches have accelerated the discovery process, reducing the time and cost associated with traditional trial-and-error methods.
The pharmaceutical industry has shown particular interest in Proline, 5-cyclobutyl- due to its potential applications in treating various diseases. For example, proteases play a crucial role in numerous pathological processes, including inflammation and cancer progression. By designing inhibitors that target these enzymes using Proline, 5-cyclobutyl- as a scaffold, researchers aim to develop novel therapeutics that can modulate these pathways effectively. Early-stage clinical trials have demonstrated promising results with derivatives of this compound, indicating their therapeutic potential.
Beyond pharmaceutical applications, Proline, 5-cyclobutyl- has found utility in other areas of biotechnology. Its structural features make it an excellent candidate for use in enzyme engineering and protein design. By incorporating this residue into engineered proteins, researchers can enhance their stability or alter their functional properties. This approach has been particularly successful in developing enzymes with improved catalytic activity or resistance to environmental stressors.
The synthesis of Proline, 5-cyclobutyl- presents both challenges and opportunities for chemists. Traditional synthetic routes often involve multi-step processes that require specialized reagents and conditions. However, recent advances in synthetic methodologies have made it possible to produce this compound more efficiently and cost-effectively. For instance, catalytic asymmetric reactions have enabled the stereoselective construction of complex cyclic structures, which is essential for ensuring biological activity.
The environmental impact of producing Proline, 5-cyclobutyl- is also an important consideration. Sustainable synthetic strategies are being developed to minimize waste and reduce energy consumption during manufacturing processes. These efforts align with broader initiatives to promote green chemistry principles within the pharmaceutical industry. By adopting eco-friendly practices, researchers can ensure that the production of this valuable compound is both efficient and environmentally responsible.
In conclusion,Proline, 5-cyclobutyl- (CAS No. 1270315-55-3) represents a fascinating molecule with diverse applications in chemical biology and drug development。 Its unique structural features make it a versatile scaffold for designing bioactive compounds, while its potential therapeutic applications continue to drive innovation。 As research progresses,the full scope of this compound's capabilities is expected to expand,leading to new breakthroughs in medicine and biotechnology。
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